Cas no 2229484-03-9 (tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate
• CAS No: 2229484-03-9
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 6390619
• PubChem ID: 165720953
• Update Time: 2025-06-07

tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate
• EN300-1873081
• tert-butyl N-[(5-amino-1,2-oxazol-3-yl)(phenyl)methyl]carbamate
• 2229484-03-9

• Inchi： 1S/C15H19N3O3/c1-15(2,3)20-14(19)17-13(10-7-5-4-6-8-10)11-9-12(16)21-18-11/h4-9,13H,16H2,1-3H3,(H,17,19)
• InChI Key： AGPQJHYECKVJMV-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=C(N)ON=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate

Introduction to Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate (CAS No. 2229484-03-9)

Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate, with the chemical formula C₁₇H₂₁N₃O₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in drug development and its unique structural properties. The CAS number 2229484-03-9 provides a unique identifier for this molecule, facilitating its recognition and study in scientific literature and industrial applications.

The structure of Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate features a carbamate group attached to a tert-butyl moiety, a phenyl ring, and an oxazole ring. The oxazole ring is particularly noteworthy as it introduces nitrogen atoms into the molecular framework, which can influence the compound's reactivity and biological activity. The presence of the amino group on the oxazole ring further enhances its potential as a pharmacophore, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles have been shown to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The compound Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate is being explored for its potential in these areas, particularly in the development of new drugs that target specific diseases.

One of the key aspects of this compound is its ability to interact with biological targets in a manner that can modulate disease processes. The carbamate group and the phenyl ring contribute to its binding affinity and selectivity, which are crucial factors in drug design. Current research is focused on understanding how these structural elements influence the compound's biological activity and how they can be optimized for better efficacy.

The tert-butyl group in Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate also plays a critical role in determining its physical properties, such as solubility and stability. These properties are essential for formulating the compound into viable pharmaceutical products. Researchers are investigating ways to enhance these characteristics while maintaining or improving biological activity.

Recent studies have demonstrated that derivatives of oxazole can inhibit enzymes involved in cancer progression. For instance, certain oxazole-based compounds have been found to block the activity of kinases, which are enzymes that play a key role in cell signaling pathways associated with tumor growth. The structure of Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate suggests that it may share similar inhibitory effects on these enzymes.

In addition to its potential anticancer applications, Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate is being studied for its antimicrobial properties. Oxazole derivatives have shown promise in combating resistant bacterial strains by interfering with bacterial cell wall synthesis or other critical metabolic processes. The unique combination of functional groups in this compound makes it a promising candidate for developing new antibiotics or antifungal agents.

The synthesis of Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of this compound, making it more accessible for research purposes. Researchers are continuously refining synthetic routes to improve scalability and cost-effectiveness.

The pharmacokinetic profile of Tert-butyl N-(5-amino-1,2-oxazol-3-yl)(phenyl)methylcarbamate is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its therapeutic potential and safety profile. Preclinical studies are being conducted to evaluate these parameters and identify any potential side effects or interactions with other drugs.

The development of new drugs often involves collaboration between chemists, biologists, and pharmacologists to ensure that compounds like Tert-butyl N-(5-amino-1,2-oxazol-3-y)l(phenyl)methylcarbamate meet stringent criteria for efficacy and safety. Computational modeling techniques are increasingly being used to predict how these compounds will behave in biological systems before they are tested in vivo.

The future prospects for Tert-butyl N-(5-amino--1,2--oxazol--3--y)l(pheny)lmethylcarbamate look promising as ongoing research continues to uncover new applications for oxazole derivatives. This compound represents an example of how structural modifications can lead to novel therapeutics with significant benefits for patients worldwide.